2-((4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N'-(naphthalen-1-ylmethylene)acetohydrazide

• CAS No.: 361164-89-8
• Molecular Formula: C23H21N5OS
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2-[(4-ethyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-[(E)-naphthalen-1-ylmethylideneamino]acetamide
• InChI: InChI=1S/C23H21N5OS/c1-2-28-22(18-10-4-3-5-11-18)26-27-23(28)30-16-21(29)25-24-15-19-13-8-12-17-9-6-7-14-20(17)19/h3-15H,2,16H2,1H3,(H,25,29)/b24-15+
• InChI Key: KIDMUDXWTFWYMQ-BUVRLJJBSA-N
• Isomeric SMILES: CCN1C(=NN=C1SCC(=O)N/N=C/C2=CC=CC3=CC=CC=C32)C4=CC=CC=C4
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NN=CC2=CC=CC3=CC=CC=C32)C4=CC=CC=C4

Description

2-((4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N'-(naphthalen-1-ylmethylene)acetohydrazide is a synthetic triazole-thiol derivative characterized by a 1,2,4-triazole core substituted with ethyl and phenyl groups at positions 4 and 5, respectively. The thioether linkage at position 3 connects the triazole moiety to an acetohydrazide functional group, which is further modified via a hydrazone bond to a naphthalen-1-ylmethylene substituent . This compound belongs to a class of Schiff base hydrazides, which are widely studied for their diverse pharmacological activities, including anticancer, antimicrobial, and antioxidant properties. Key synonyms include N′-[(E)-1-Naphthylmethylene]-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide and MFCD02641976 .

Biological Activity

The compound 2-((4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N'-(naphthalen-1-ylmethylene)acetohydrazide is a derivative of triazole and hydrazone, which has garnered attention for its potential biological activities. This article explores its biological activity through various studies, highlighting its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{20}\text{H}_{21}\text{N}_{5}\text{O}_{2}\text{S}$$

This structure features a triazole ring linked to a thio group and a naphthalene moiety, which may contribute to its biological properties.

Biological Activity Overview

Recent studies have indicated that compounds containing triazole and hydrazone functionalities exhibit diverse biological activities, including:

• Antimicrobial Activity : The compound has shown significant antibacterial and antifungal properties. For instance, derivatives of triazole-thio compounds have been evaluated against various bacterial strains and fungi, demonstrating effective inhibition comparable to standard antibiotics .
• Anticancer Potential : Research has highlighted the cytotoxic effects of similar triazole derivatives on cancer cell lines. For example, compounds with analogous structures have exhibited IC50 values indicating potent activity against colon carcinoma (HCT-116) and breast cancer (T47D) cell lines . The presence of the naphthalene group is believed to enhance these effects due to its ability to interact with cellular targets.
• Antioxidant Activity : Some studies suggest that triazole-based compounds can act as antioxidants, scavenging free radicals and reducing oxidative stress in cells . This property may be beneficial in preventing various diseases linked to oxidative damage.

Structure-Activity Relationship (SAR)

The biological activity of 2-((4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N'-(naphthalen-1-ylmethylene)acetohydrazide can be correlated with its structural components:

Structural Component	Influence on Activity
Triazole Ring	Essential for antimicrobial and anticancer activity
Thio Group	Enhances interaction with biological targets
Naphthalene Moiety	Increases lipophilicity and cellular uptake
Hydrazone Linkage	Contributes to cytotoxic effects

Case Studies

• Antibacterial Studies : A series of triazole derivatives were synthesized and tested against Staphylococcus aureus and Escherichia coli. The results indicated that modifications at the phenyl or naphthalene positions could significantly enhance antibacterial potency. The compound exhibited a minimum inhibitory concentration (MIC) comparable to that of standard antibiotics .
• Cytotoxicity Assays : In vitro studies on various cancer cell lines revealed that the compound's analogs showed promising cytotoxic effects. For instance, one study reported an IC50 value of 6.2 μM against HCT-116 cells, indicating significant potential for further development as an anticancer agent .
• Antioxidant Evaluation : The antioxidant capacity was assessed using DPPH radical scavenging assays. Compounds similar to 2-((4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N'-(naphthalen-1-ylmethylene)acetohydrazide demonstrated considerable scavenging activity, suggesting their utility in mitigating oxidative stress-related conditions .

Comparison with Similar Compounds

Substituent Variations on the Hydrazide Moiety

• Compound in : Replaces the naphthalen-1-ylmethylene group with a 3,4-dihydroxyphenylmethylene substituent.
• Compound in (ZE-4b): Features a pyridine-2-yl group at position 5 of the triazole and a 2-phenylmethylidene substituent on the hydrazide.
• Compound in : Substitutes the hydrazide with an acetamide group linked to naphthalen-1-yl. The absence of the hydrazone bond reduces conformational flexibility compared to the target compound .

Triazole Core Modifications

• Compound in : Incorporates a 4-phenyl and 5-(2-(p-tolylamino)ethyl) substituents on the triazole, paired with a phenylethylidene hydrazone. The p-tolylaminoethyl chain introduces hydrogen-bonding capability, which may enhance interactions with enzymes or receptors .
• Compound in : Contains a 4-allyl group and a 5-(4-toluidinomethyl) substituent on the triazole, with a 4-hydroxybenzylidene hydrazide. The allyl group may increase reactivity in click chemistry applications .

Pharmacological and Physicochemical Properties

Cytotoxicity and Anticancer Activity

• Compound in : Triazole-thiol hydrazones exhibit cytotoxicity against melanoma (IGR39), breast (MDA-MB-231), and pancreatic (Panc-1) cancer cells, with IC₅₀ values in the micromolar range. The naphthalen-1-ylmethylene group in the target compound may similarly enhance lipophilicity and tumor cell penetration .
• Compound in : Demonstrates 1.5-fold higher antioxidant activity than butylated hydroxytoluene (BHT), attributed to the phenylethylidene hydrazone’s radical-scavenging capacity .

Antimicrobial Activity

• Compound in : Substituted triazole derivatives show moderate-to-good antimicrobial activity against E. coli and S. aureus. The naphthyl group’s bulkiness in the target compound may improve interactions with bacterial membrane proteins .

Preparation Methods

Reaction Conditions and Reagents

• Starting material : Phenylacetic acid hydrazide reacts with carbon disulfide in alkaline ethanol to form a thiosemicarbazide intermediate.

• Cyclization : The intermediate undergoes intramolecular cyclization in the presence of hydrochloric acid under reflux (80–90°C, 4–6 hours).

• Yield : 70–75% after recrystallization from ethanol.

Formation of Ethyl (4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)acetate

The thiol group of the triazole reacts with ethyl bromoacetate to introduce the thioether linkage.

Nucleophilic Substitution

• Reagents : Ethyl bromoacetate, potassium carbonate (base), dimethylformamide (DMF).

• Conditions : Stirring at 60°C for 8–10 hours.

• Workup : The product is precipitated in ice-water, filtered, and purified via recrystallization (ethanol).

• Yield : 65–70%.

Table 1: Key Parameters for Thioether Formation

Parameter	Value
Solvent	DMF
Temperature	60°C
Reaction Time	8–10 hours
Base	K2CO3
Yield	65–70%

Conversion to (4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide

The ester intermediate is hydrolyzed to the hydrazide using hydrazine hydrate.

Hydrazinolysis

• Reagents : Hydrazine hydrate (excess), ethanol.

• Conditions : Reflux at 70–75°C for 6–8 hours.

• Workup : The mixture is cooled, and the precipitate is filtered and washed with cold ethanol.

• Yield : 80–85%.

Table 2: Optimization of Hydrazide Synthesis

Variable	Optimal Range
Hydrazine Ratio	1.5 equivalents
Temperature	70–75°C
Reaction Time	6–8 hours
Solvent	Ethanol

Condensation with Naphthalene-1-carbaldehyde

The final step involves Schiff base formation between the hydrazide and naphthalene-1-carbaldehyde.

Hydrazone Formation

• Reagents : Naphthalene-1-carbaldehyde, acetic acid (catalytic), ethanol.

• Conditions : Reflux at 80°C for 12 hours under anhydrous conditions.

• Workup : The product is filtered and recrystallized from ethanol.

• Yield : 60–65%.

Table 3: Spectroscopic Data for Final Product

Property	Value
Melting Point	198–200°C
$^1H$ NMR (DMSO)	δ 2.35 (q, 2H, CH2), 7.25–8.50 (m, Ar-H)
IR (KBr)	3250 cm$^{-1}$ (N–H), 1660 cm$^{-1}$ (C=O)

Alternative Methods and Comparative Analysis

Microwave-Assisted Synthesis

• Advantage : Reduces reaction time from 12 hours to 30 minutes.

• Conditions : Microwave irradiation (300 W, 120°C), ethanol solvent.

• Yield : 70–75%.

Solvent-Free Approach

• Conditions : Ground reactants with silica gel, heated at 100°C for 4 hours.

• Yield : 55–60%.

Challenges and Mitigation Strategies

• Side Reactions : Overheating during hydrazide synthesis may form 4-aminotriazole byproducts.

  • Solution : Maintain temperature ≤75°C.

• Low Hydrazone Yield : Moisture can reverse Schiff base formation.

  • Solution : Use molecular sieves or anhydrous solvents.

Industrial-Scale Considerations

• Catalyst : Phase-transfer catalysts (e.g., TBAB) improve thioether formation efficiency.

• Purification : Column chromatography (silica gel, ethyl acetate/hexane) enhances purity for pharmaceutical applications.

Q & A

Q. What are the key synthetic steps and reaction conditions for preparing this compound?

The synthesis involves:

• Step 1 : Reacting a triazole-thioester precursor (e.g., isopropyl 2-((3-(thiophen-2-ylmethyl)-1H-1,2,4-triazol-5-yl)thio)acetate) with hydrazine hydrate in propan-2-ol under reflux (3–4 hours) to form the hydrazide intermediate .
• Step 2 : Condensing the hydrazide with an aromatic aldehyde (e.g., naphthalen-1-ylmethylene) in acetic acid to form the final hydrazone derivative. Reaction optimization includes pH control and solvent selection (e.g., ethanol or methanol) . Characterization is performed via 1H-NMR (e.g., NH₂ singlet at δ=2.01 ppm) and elemental analysis (CHNS) .

Q. Which spectroscopic techniques are critical for structural validation?

• NMR Spectroscopy : Confirms the presence of the triazole ring (δ=7.5–8.5 ppm for aromatic protons), hydrazone imine (δ=8.1–8.3 ppm), and ethyl/phenyl substituents .
• HPLC : Assesses purity (>95% is typical for research-grade material) .
• Mass Spectrometry : Validates molecular weight (e.g., 472.5 g/mol for analogous compounds) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and purity?

• Solvent Selection : Propan-2-ol or DMF enhances solubility of intermediates .
• Catalysts : Use cesium carbonate or p-toluenesulfonic acid to accelerate cyclization or condensation steps .
• Temperature Control : Reflux at 80–90°C minimizes side reactions (e.g., hydrolysis) . Note : Yields for similar triazole derivatives range from 57% to 85%, depending on substituent reactivity .

Q. What methodologies are used to investigate its biological activity, and how are contradictions in data addressed?

• MTT Assay : Measures cytotoxicity against cancer cell lines (e.g., IC₅₀ values for analogous compounds range from 6.84–18.7 µM) .
• 3D Spheroid Models : Evaluates anti-migratory effects (e.g., inhibition of Panc-1 pancreatic cancer cells) .
• Data Reconciliation : Discrepancies in IC₅₀ values arise from cell line variability (e.g., melanoma vs. breast cancer) or assay conditions (e.g., serum concentration). Normalize results against positive controls like acarbose (IC₅₀ = 378.2 µM) .

Q. How do structural modifications influence its mechanism of action?

• Triazole Core : Binds to enzymes (e.g., α-glucosidase) via hydrogen bonding with catalytic residues .
• Hydrazone Moiety : Enhances membrane permeability; electron-withdrawing groups (e.g., nitro) improve target affinity .
• Naphthalene Substituent : Increases lipophilicity, favoring interactions with hydrophobic pockets in biological targets .

Contradiction Analysis in Literature

• Variability in Bioactivity : Discrepancies in reported IC₅₀ values (e.g., 6.84 vs. 18.7 µM) may stem from differences in:
  • Cell Culture Conditions : Serum concentration, passage number .
  • Compound Solubility : DMSO concentration >0.1% can artifactually reduce activity .
  • Assay Endpoints : MTT vs. ATP-based luminescence .